Delta Opioid Receptor 1

Delta Opioid Receptor 1
OPRD1
Gene: OPRD1ReceptorUniProt: P41143

Target Description

OPRD1 encodes the Delta Opioid Receptor 1, a G protein-coupled receptor primarily involved in modulating pain perception, mood, and reward pathways. It is a key target in neuroscience research for developing novel analgesics with reduced side effects compared to mu-opioid receptor agonists, as well as for treating depression, anxiety, and substance use disorders. Its activation leads to diverse downstream signaling cascades, influencing neuronal excitability and neurotransmitter release.

Related Compounds

Related Compounds
List of compounds acting on this target
苯甲酰乌头原碱

苯甲酰乌头原碱

14-Benzoylaconine

CAS: 466-24-0

3-乙酰乌头碱

3-乙酰乌头碱

3-Acetylaconitine

CAS: 77181-26-1

苯甲酰次乌头原碱

苯甲酰次乌头原碱

Benzoylhypaconine

CAS: 63238-66-4

苯甲酰新乌头原碱

苯甲酰新乌头原碱

Benzoylmesaconine

CAS: 63238-67-5

雪上一枝蒿甲素

雪上一枝蒿甲素

Bullatine A

CAS: 1354-84-3

草乌甲素

草乌甲素

Bulleyaconitine A

CAS: 107668-79-1

展花乌头宁

展花乌头宁

Chasmanine

CAS: 5066-78-4

延胡索甲素

延胡索甲素

Corydaline

CAS: 518-69-4

去氢钩藤碱

去氢钩藤碱

Corynoxeine

CAS: 630-94-4

草乌甲素(中检院名)

草乌甲素(中检院名)

Crassicauline A

CAS: 79592-91-9

去氢紫堇碱

去氢紫堇碱

Dehydrocorydalin

CAS: 30045-16-0

去氢吴茱萸碱

去氢吴茱萸碱

Dehydroevodiamine

CAS: 67909-49-3

去甲氧基麻醉椒素

去甲氧基麻醉椒素

Demethoxyyangonin

CAS: 15345-89-8

二氢麻醉椒苦素

二氢麻醉椒苦素

Dihydromethysticin

CAS: 19902-91-1

右旋四氢巴马汀

右旋四氢巴马汀

D-Tetrahydropalmatine

CAS: 3520-14-7

吴茱萸内脂醇

吴茱萸内脂醇

Evodol

CAS: 22318-10-1

附子灵

附子灵

Fuziline

CAS: 80665-72-1

钩吻碱

钩吻碱

Gelsemine

CAS: 509-15-9

莨菪碱

莨菪碱

Hyoscyamine

CAS: 101-31-5

次乌头碱

次乌头碱

Hypaconitine

CAS: 6900-87-4

西贝母碱

西贝母碱

Imperialine

CAS: 61825-98-7

印乌头碱

印乌头碱

Indaconitine

CAS: 4491-19-4

醉椒素

醉椒素

Kavain

CAS: 500-64-1

钩吻素子

钩吻素子

Koumine

CAS: 1358-76-5

氢溴酸高乌甲素

氢溴酸高乌甲素

Lappaconitine hydrobromide

CAS: 97792-45-5

L-荷包牡丹碱

L-荷包牡丹碱

L-Dicentrine

CAS: 28832-07-7

L-薄荷醇

L-薄荷醇

L-Menthol

CAS: 2216-51-5

清风藤碱

清风藤碱

L-Sinoacutine

CAS: 4090-18-0

左旋四氢巴马汀

左旋四氢巴马汀

L-Tetrahydropalmatine

CAS: 483-14-7

乌头碱

乌头碱

Aconitine

CAS: 302-27-2

宋果灵; 雪上一枝蒿素G

宋果灵; 雪上一枝蒿素G

Songorine

CAS: 509-24-0

辣椒碱

辣椒碱

Capsaicin

CAS: 404-86-4

二氢辣椒碱

二氢辣椒碱

Dihydrocapsaicin

CAS: 19408-84-5

吴茱萸碱

吴茱萸碱

Evodiamine

CAS: 518-17-2

异去氢钩藤碱

异去氢钩藤碱

Isocorynoxeine

CAS: 51014-29-0

高乌甲素

高乌甲素

Lappaconitine

CAS: 32854-75-4

异钩藤碱

异钩藤碱

Isorhynchophylline

CAS: 6859-01-4

Norglaucine hydrochloride

Norglaucine hydrochloride

Norglaucine hydrochloride

CAS: 39945-41-0

Akuammidine

Akuammidine

Akuammidine

CAS: 639-36-1

L-1,2,3,4-四氢正哈尔满碱-3-羧酸

L-1,2,3,4-四氢正哈尔满碱-3-羧酸

L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid

CAS: 42438-90-4

钩吻绿碱

钩吻绿碱

Gelsevirine

CAS: 38990-03-3

去甲布拉易林

去甲布拉易林

Norbraylin

CAS: 60796-64-7

四氢鸭脚木碱

四氢鸭脚木碱

Tetrahydroalstonine

CAS: 6474-90-4

8-乙氧基滇乌碱

8-乙氧基滇乌碱

8-O-Ethylyunaconitine

CAS: 110011-77-3

钩吻素丁; (Z)-阿枯米定碱

钩吻素丁; (Z)-阿枯米定碱

(Z)-Akuammidine

CAS: 113973-31-2

盐酸蓝堇碱

盐酸蓝堇碱

Protopine hydrochloride

CAS: 6164-47-2

紫堇达明碱

紫堇达明碱

(-)-Corydalmine

CAS: 30413-84-4

常绿钩吻碱

常绿钩吻碱

Sempervirine

CAS: 6882-99-1

薄荷酮

薄荷酮

Menthone

CAS: 10458-14-7

青花椒碱

青花椒碱

Schinifoline

CAS: 80554-58-1

去甲白屈菜红碱

去甲白屈菜红碱

Norchelerythrine

CAS: 6900-99-8

黑蔓定碱

黑蔓定碱

Regelidine

CAS: 114542-54-0

去氢紫堇碱硝酸盐

去氢紫堇碱硝酸盐

Dehydrocorydaline nitrate

CAS: 13005-09-9

合成辣椒碱

合成辣椒碱

Nonivamide

CAS: 2444-46-4

乙酰乌药醇

乙酰乌药醇

Lindenenol acetate

CAS: 26146-28-1

瑞枯灵(牛心果碱)

瑞枯灵(牛心果碱)

(+)-Reticuline

CAS: 485-19-8

四氢非洲防己碱

四氢非洲防己碱

Tetrahydrocolumbamine

CAS: 483-34-1

杏黄罂粟碱

杏黄罂粟碱

Armepavine

CAS: 524-20-9

新乌头原碱

新乌头原碱

Mesaconine

CAS: 6792-09-2

异东莨菪内酯

异东莨菪内酯

Isoscopoletin

CAS: 776-86-3

多根乌头碱

多根乌头碱

Karacoline

CAS: 39089-30-0

二氢巴马汀

二氢巴马汀

Dihydropalmatine

CAS: 26067-60-7

胡蔓藤碱丙

胡蔓藤碱丙

Humantenidine

CAS: 114027-39-3

Akuammigine

Akuammigine

Akuammigine

CAS: 642-17-1

Raucaffricine

Raucaffricine

Raucaffricine

CAS: 31282-07-2

Rauvotetraphylline A

Rauvotetraphylline A

Rauvotetraphylline A

CAS: 1422506-49-7

Sarpagine

Sarpagine

Sarpagine

CAS: 482-68-8

氢化原阿片碱

氢化原阿片碱

Hydroprotopine

CAS: 128397-41-1

橙黄胡椒酰胺

橙黄胡椒酰胺

Aurantiamide

CAS: 58115-31-4

崖椒碱

崖椒碱

γ-Fagarine

CAS: 524-15-2

软木花椒素

软木花椒素

Suberosin

CAS: 581-31-7

布拉易林

布拉易林

Braylin

CAS: 6054-10-0

Statistics
Related Compounds72
Related Diseases8
Metadata
Created At2/2/2026
Updated At2/11/2026